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Compound of Interest

Compound Name: 2-Oxo-2-phenylethanethioamide

CAS No.: 4602-31-7

Cat. No.: B2623874 Get Quote

Executive Summary & Chemical Profile[1][2]
2-Oxo-2-phenylethanethioamide (also known as Benzoylthioformamide or 2-Phenyl-2-oxo-

thioacetamide) is a specialized synthetic intermediate often utilized in the synthesis of sulfur-

containing heterocycles (e.g., thiazoles) or as a product of the Willgerodt–Kindler reaction.[1]

Unlike standard organic waste, this compound presents a dual hazard profile: toxicity

associated with the thioamide moiety and the potential evolution of Hydrogen Sulfide (

) under acidic hydrolysis.[1] Standard "bin-and-ship" protocols are insufficient without stabilizing
the sulfur functionality to prevent stench and toxic gas release in waste streams.
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Parameter Data

CAS Number 645-54-5

IUPAC Name 2-Oxo-2-phenylethanethioamide

Synonyms
Benzoylthioformamide;

-Keto thioamide

Molecular Formula

Molecular Weight 179.22 g/mol

Physical State Yellow to Orange Solid

Melting Point 96–98 °C

Key Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Stench,

Donor

Critical Hazards & Mechanism of Action
To dispose of this chemical safely, you must understand its reactivity.[1][2] The thioamide group

(

) adjacent to a carbonyl group makes this compound susceptible to hydrolysis.

Acid Sensitivity: In the presence of strong acids or acidic waste streams (pH < 4), the

thioamide bond can hydrolyze, releasing Hydrogen Sulfide (

), a neurotoxic gas that causes olfactory fatigue (loss of smell) at dangerous concentrations.
[1]

Nucleophilic Instability: The

-keto position increases the electrophilicity of the molecule, making it reactive toward
nucleophiles (amines, thiols) found in mixed organic waste containers.[1]

Stench: Like many organosulfur compounds, it possesses a characteristic disagreeable odor

that can permeate laboratory spaces if not properly contained.[1]
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Disposal & Deactivation Protocols
A. Bulk Solid Disposal (Stock Chemical)
Do not attempt to chemically deactivate large quantities (>5g) of stock material in the lab. The

exotherm and sulfur release can be unpredictable.[1]

Segregation: Keep separate from oxidizers and acids.[1]

Packaging: Transfer the material into a screw-top HDPE or glass container.

Secondary Containment: Place the primary container inside a clear plastic bag (4-mil

thickness) and seal it to contain odors.

Labeling: Affix a hazardous waste label with the following specific callouts:

Constituents: 2-Oxo-2-phenylethanethioamide (100%)

Hazard Checks: Toxic, Irritant.[1][3][4]

Special Note:"SULFUR COMPOUND - DO NOT MIX WITH ACID"

B. Glassware & Spill Residue Decontamination
(Oxidative Deactivation)
For cleaning glassware or treating minor spill residues, an oxidative destruction method is

required to convert the thioamide sulfur into a non-volatile sulfonate or sulfate.[1]

Reagent: 10% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide (3%).[1]

Protocol:

Preparation: Work in a fume hood.

Application: Soak glassware or spill area with the oxidant.[1]

Reaction: Allow to stand for 30 minutes. The oxidant attacks the

bond.
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Mechanism:[1][2][5]

(Simplified).[1]

Note: This eliminates the stench and reduces the risk of

evolution.

Disposal: Rinse the deactivated solution with copious water into the Non-Halogenated

Organic waste stream (if solvent-heavy) or drain (if permitted by local EHS for trace amounts

of bleach/sulfate).[1]

Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating this specific

compound.
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Waste Material:
2-Oxo-2-phenylethanethioamide

Physical State?

Solid (Bulk/Stock) Solution/Reaction Mixture
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Neutralize with
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Click to download full resolution via product page

Figure 1: Waste stream segregation logic preventing acid-catalyzed hydrolysis.
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Emergency Spill Response Workflow
In the event of a powder spill outside the fume hood:

Spill Detected 1. Evacuate & Ventilate
(Stench Risk)

2. Don PPE
(Gloves, Goggles, Resp.)

3. Cover with
Absorbent Pads

4. Apply 10% Bleach
(Oxidation)

5. Collect as
Solid Haz Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response emphasizing oxidative decontamination.

Storage & Compatibility Matrix
To prevent accidental degradation or hazardous evolution before disposal, adhere to this

compatibility matrix.

Chemical Class Compatibility Action/Risk

Strong Acids (HCl, H2SO4) INCOMPATIBLE
DANGER: Evolves

gas.[1]

Strong Oxidizers (Nitrates,

Peroxides)
INCOMPATIBLE

Risk of uncontrolled

exothermic reaction (sulfur

oxidation).[1]

Strong Bases (NaOH) CAUTION
Rapid hydrolysis to benzoate

and sulfide salts.[1]

Reducing Agents CAUTION
Potential reduction to

amines/thiols.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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